Cas no 29046-33-1 (7-methoxy-N-(pyridin-4-yl)-1-benzofuran-2-carboxamide)

• Product Name: 7-methoxy-N-(pyridin-4-yl)-1-benzofuran-2-carboxamide
• CAS No: 29046-33-1
• MF: C₁₅H₁₂N₂O₃
• MW: 268.267383575439
• CID: 5416452
• Update Time: 2025-05-20

7-methoxy-N-(pyridin-4-yl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-N-(pyridin-4-yl)-1-benzofuran-2-carboxamide

• Inchi： 1S/C15H12N2O3/c1-19-12-4-2-3-10-9-13(20-14(10)12)15(18)17-11-5-7-16-8-6-11/h2-9H,1H3,(H,16,17,18)
• InChI Key： PLEBIIFNUKKFGP-UHFFFAOYSA-N
• SMILES： O1C2=C(OC)C=CC=C2C=C1C(NC1C=CN=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 7-methoxy-N-(pyridin-4-yl)-1-benzofuran-2-carboxamide

Introduction to 7-methoxy-N-(pyridin-4-yl)-1-benzofuran-2-carboxamide and Its CAS No. 29046-33-1

7-methoxy-N-(pyridin-4-yl)-1-benzofuran-2-carboxamide, identified by the CAS number 29046-33-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a benzofuran core substituted with a methoxy group and a pyridine moiety, has garnered attention due to its structural complexity and potential biological activities. The benzofuran scaffold is a well-known pharmacophore in drug discovery, often associated with properties such as analgesic, anti-inflammatory, and anticancer effects. The presence of the pyridine group further enhances its pharmacological profile by contributing to hydrogen bonding interactions and improving solubility, which are critical factors in drug design.

The 7-methoxy-N-(pyridin-4-yl)-1-benzofuran-2-carboxamide structure combines elements that are frequently explored in modern medicinal chemistry. The methoxy group at the 7-position of the benzofuran ring can influence electronic properties and metabolic stability, while the pyridine substituent at the nitrogen position offers opportunities for further derivatization and interaction with biological targets. This compound’s molecular architecture suggests potential applications in the development of novel therapeutic agents, particularly in areas where modulating protein-protein interactions or enzyme activity is desired.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of 7-methoxy-N-(pyridin-4-yl)-1-benzofuran-2-carboxamide more accurately. Studies have indicated that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are key targets in oncology research. The pyridine moiety, in particular, has been shown to interact with metal ions, a feature that could be exploited for designing metalloproteinase inhibitors or other enzyme-based therapeutics.

In vitro studies have begun to unravel the pharmacological potential of 7-methoxy-N-(pyridin-4-yl)-1-benzofuran-2-carboxamide. Initial experiments suggest that it may possess antioxidant properties, which could be relevant in conditions involving oxidative stress, such as neurodegenerative diseases. Additionally, its ability to cross the blood-brain barrier has been explored, raising possibilities for central nervous system (CNS) applications. The compound’s solubility profile has been optimized through structural modifications, improving its bioavailability and pharmacokinetic properties.

The synthesis of 7-methoxy-N-(pyridin-4-yl)-1-benzofuran-2-carboxamide involves multi-step organic reactions that highlight the expertise required in fine chemical synthesis. Key steps include the formation of the benzofuran core through cyclization reactions, followed by functional group transformations such as methylation and amidation. The introduction of the pyridine substituent typically involves nucleophilic substitution or condensation reactions, depending on synthetic routes. Advances in green chemistry have also influenced these processes, with efforts to minimize waste and improve atom economy.

From a regulatory perspective, 7-methoxy-N-(pyridin-4-yl)-1-benzofuran-2-carboxamide must undergo rigorous testing to ensure safety and efficacy before clinical trials can commence. Preclinical studies focus on assessing toxicity profiles, pharmacokinetic behavior, and interaction with biological pathways. These studies are essential for determining whether the compound progresses to human testing phases. Collaborations between academic institutions and pharmaceutical companies have accelerated this process by leveraging shared resources and expertise.

The future prospects for 7-methoxy-N-(pyridin-4-yl)-1-benzofuran-2-carboxamide are promising, particularly as drug discovery continues to evolve towards more targeted therapies. Personalized medicine approaches may benefit from compounds like this one due to their ability to modulate specific biological pathways at high selectivity. Furthermore, innovations in delivery systems could enhance the therapeutic index of 7-methoxy-N-(pyridin-4-yl)-1-benzofuran-2-carboxamide, making it more effective with fewer side effects.

In conclusion,7-methoxy-N-(pyridin-4-y)l)-1-benzofuran - 2 - carboxamide (CAS No. 29046 - 33 - 1) represents a significant advancement in pharmaceutical research. Its unique structure, combined with promising preclinical data, positions it as a valuable candidate for further development. As scientific understanding deepens, the potential applications of this compound are likely to expand, offering hope for new treatments across multiple therapeutic areas. The continued exploration of its pharmacological properties will be crucial for realizing its full clinical potential.